Cas no 76537-44-5 (8-Chloro-3-methylimidazo[1,2-a]pyrazine-6-carboxylic acid)

• Product Name: 8-Chloro-3-methylimidazo[1,2-a]pyrazine-6-carboxylic acid
• CAS No: 76537-44-5
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• CID: 2190715
• Update Time: 2023-08-07

8-Chloro-3-methylimidazo[1,2-a]pyrazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-3-methyl-imidazo[1,2-a]pyrazine-6-carboxylic acid
• NNXDXQXPUXFUCH-UHFFFAOYSA-N
• 8-chloro-3-methylimidazo[1,2-a]pyrazine-6-carboxylic acid
• 8-Chloro-3-methylimidazo[1,2-a]pyrazine-6-carboxylic acid

• Inchi： 1S/C8H6ClN3O2/c1-4-2-10-7-6(9)11-5(8(13)14)3-12(4)7/h2-3H,1H3,(H,13,14)
• InChI Key： NNXDXQXPUXFUCH-UHFFFAOYSA-N
• SMILES： ClC1C2=NC=C(C)N2C=C(C(=O)O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Topological Polar Surface Area: 67.5